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Compound of Interest

Compound Name: Brigimadlin intermediate-1

Cat. No.: B15137368 Get Quote

For Immediate Release

A Deep Dive into the Physical Properties and Synthetic Pathway of Brigimadlin Intermediate-
1

This technical guide offers an in-depth analysis of the physical properties of Brigimadlin
intermediate-1, a crucial component in the synthesis of the potent MDM2-p53 antagonist,

Brigimadlin. This document is intended for researchers, scientists, and drug development

professionals, providing a consolidated resource of available data, experimental protocols, and

relevant biological context.

While specific quantitative physical properties for Brigimadlin intermediate-1 (CAS Number:

1149388-04-4) are not extensively available in public literature, this guide compiles related

information and presents standardized methodologies for their determination. A closely related

compound, identified as Methyl 4-bromo-3-hydroxy-2-methylbenzoate (CAS Number: 1149388-

19-1), provides valuable insights into the likely characteristics of this intermediate.

Core Physical Properties
Based on available data for related compounds, the following table summarizes the expected

physical properties of Brigimadlin intermediate-1. It is important to note that these are

estimations and require experimental verification.
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Property Data

Chemical Name
Methyl 4-bromo-3-hydroxy-2-methylbenzoate

(tentative)

CAS Number
1149388-04-4 (Brigimadlin intermediate-1) /

1149388-19-1 (related compound)

Molecular Formula C₉H₉BrO₃

Molecular Weight 245.07 g/mol

Physical Form Solid

Storage Temperature 2-8 °C

Solubility

Data not publicly available. Expected to be

soluble in organic solvents like DMSO and

methanol.

Melting Point Data not publicly available.

Boiling Point Data not publicly available.

pKa Data not publicly available.

Experimental Protocols for Physicochemical
Characterization
To ascertain the precise physical properties of Brigimadlin intermediate-1, the following

standard experimental protocols are recommended.

Melting Point Determination
Method: Capillary Melting Point Method

Apparatus: Digital melting point apparatus.

Procedure:
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A small, dry sample of Brigimadlin intermediate-1 is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the substance first begins to melt (onset) and the temperature at

which the substance is completely molten (clear point) are recorded as the melting range.

Solubility Assessment
Method: Shake-Flask Method

Procedure:

An excess amount of Brigimadlin intermediate-1 is added to a known volume of the

solvent of interest (e.g., water, ethanol, DMSO) in a sealed flask.

The flask is agitated in a constant temperature water bath (e.g., 25 °C or 37 °C) for a

predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

The suspension is filtered to remove undissolved solid.

The concentration of the dissolved intermediate in the filtrate is determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectrophotometry.

Structural Elucidation and Confirmation
a) Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure of the intermediate.

Procedure:
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A small amount of the sample (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃,

DMSO-d₆).

The solution is transferred to an NMR tube.

¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer.

The chemical shifts, coupling constants, and integration values are analyzed to confirm the

proton and carbon framework of the molecule.

b) Mass Spectrometry (MS)

Purpose: To determine the molecular weight and confirm the elemental composition.

Procedure:

A dilute solution of the sample is prepared in a suitable volatile solvent.

The solution is introduced into the mass spectrometer, typically using an electrospray

ionization (ESI) source.

The mass-to-charge ratio (m/z) of the molecular ion is measured to determine the molecular

weight.

High-resolution mass spectrometry can be used to confirm the elemental formula.

Biological Context: The MDM2-p53 Signaling
Pathway
Brigimadlin is a potent inhibitor of the MDM2-p53 protein-protein interaction. Understanding this

pathway is crucial for appreciating the significance of developing synthetic routes for

Brigimadlin and its intermediates. The following diagram illustrates the core relationship in this

signaling cascade.
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Caption: The MDM2-p53 signaling pathway and the mechanism of action of Brigimadlin.

Experimental Workflow for Synthesis and
Characterization
The logical flow for the synthesis and characterization of Brigimadlin intermediate-1 and the

final product, Brigimadlin, is outlined below.
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Caption: A generalized workflow for the synthesis and characterization of Brigimadlin and its

intermediates.

To cite this document: BenchChem. [Unveiling the Physicochemical Landscape of a Key
Brigimadlin Precursor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137368#physical-properties-of-brigimadlin-
intermediate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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